N-(3-methylphenyl)-2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]propanamide

• IUPAC Name: N-(3-methylphenyl)-2-[2-(trifluoromethyl)benzimidazol-1-yl]propanamide
• InChI: InChI=1S/C18H16F3N3O/c1-11-6-5-7-13(10-11)22-16(25)12(2)24-15-9-4-3-8-14(15)23-17(24)18(19,20)21/h3-10,12H,1-2H3,(H,22,25)
• InChI Key: WVTIOKNGZQGZEJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)C(C)N2C3=CC=CC=C3N=C2C(F)(F)F
• Molecular Formula: C18H16F3N3O
• Molecular Weight: 347.3 g/mol

Description

N-(3-methylphenyl)-2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]propanamide is a chemical compound that has recently gained attention in the scientific community due to its potential applications in research. This compound is commonly referred to as TFB-TMP, and it is a benzimidazole derivative that has shown promising results in various studies.

Scientific Research Applications

Antimicrobial Activity

N-(3-methylphenyl)-2-[2-(trifluoromethyl)-1H-1,3-benzimidazol-1-yl]propanamide and related compounds have been explored for their antimicrobial activity. Compounds similar in structure have shown notable activity against various bacterial and fungal species. For example, some derivatives have demonstrated antifungal activity against strains like Candida parapsilosis and C. glabrata, and anti-Gram-positive bacterial activity against specific bacteria at potency comparable to established antibiotics like chloramphenicol (Dawbaa et al., 2021).

Cytotoxic and Anticancer Properties

These compounds have also been investigated for their potential cytotoxic and anticancer properties. Certain derivatives have shown high cytotoxicity against specific human leukemia cells and exhibit selective profiles compared to standard drugs. This suggests a potential for development in cancer treatment, particularly in targeted therapies (Dawbaa et al., 2021).

Corrosion Inhibition

In the field of materials science, derivatives of benzimidazole, a related compound, have been studied as corrosion inhibitors. These derivatives have shown efficacy in protecting mild steel in acidic environments, a critical aspect in industrial applications (Yadav et al., 2013).

Neurological and Psychotropic Effects

Some benzimidazole derivatives exhibit notable neurological and psychotropic effects. This includes sedative action and anti-inflammatory activity. Such properties highlight the potential therapeutic applications of these compounds in the treatment of neurological disorders or as components in psychiatric medication (Zablotskaya et al., 2013).